Cas no 1154278-08-6 (Methyl 2,5-difluoro-3-nitrobenzoate)

Methyl 2,5-difluoro-3-nitrobenzoate structure
1154278-08-6 structure
Product Name:Methyl 2,5-difluoro-3-nitrobenzoate
CAS No:1154278-08-6
MF:C8H5F2NO4
MW:217.126409292221
CID:1091359
PubChem ID:43449027
Update Time:2025-04-20

Methyl 2,5-difluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,5-difluoro-3-nitrobenzoate
    • methyl2,5-difluoro-3-nitrobenzoate
    • SCHEMBL913705
    • EN300-65935
    • CS-0120200
    • CL9649
    • MFCD12172993
    • AKOS009486128
    • AS-46443
    • 1154278-08-6
    • Benzoic acid, 2,5-difluoro-3-nitro-, methyl ester
    • LASMPKWBIDRHAC-UHFFFAOYSA-N
    • A930336
    • Inchi: 1S/C8H5F2NO4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,1H3
    • InChI Key: LASMPKWBIDRHAC-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=CC=1C(=O)OC)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 217.01866396g/mol
  • Monoisotopic Mass: 217.01866396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 72.1Ų

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